Cas no 88449-55-2 (2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester)

2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester structure
88449-55-2 structure
Product Name:2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester
CAS No:88449-55-2
MF:C16H26O2
MW:250.376445293427
CID:632443
PubChem ID:20129725
Update Time:2025-04-19

2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester
    • (4-cyclohexylcyclohexyl) 2-methylprop-2-enoate
    • 88449-55-2
    • [1,1'-Bi(cyclohexane)]-4-yl 2-methylprop-2-enoate
    • SCHEMBL3022237
    • DTXSID50602770
    • Inchi: 1S/C16H26O2/c1-12(2)16(17)18-15-10-8-14(9-11-15)13-6-4-3-5-7-13/h13-15H,1,3-11H2,2H3
    • InChI Key: FDQVXLCETZYQEB-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)C1CCC(CC1)C1CCCCC1

Computed Properties

  • Exact Mass: 250.193280068g/mol
  • Monoisotopic Mass: 250.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 26.3Ų
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